BE“GHE Foundational & Exploratory

Check Availability & Pricing

2,2-dichloroheptane physical properties
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Compound of Interest

Compound Name: 2,2-Dichloroheptane

cat. No.: B14481631

An In-depth Technical Guide to the Physical Properties of 2,2-Dichloroheptane

This guide provides a comprehensive overview of the physical properties of 2,2-
dichloroheptane, intended for researchers, scientists, and professionals in drug development.
The document summarizes key quantitative data, outlines a plausible experimental protocol for
its synthesis, and includes a visual representation of the synthetic workflow.

Physical and Chemical Properties

2,2-Dichloroheptane is a chlorinated derivative of heptane with the chemical formula
CsH14Cl2. The following table summarizes its key physical and chemical properties based on
available data, much of which is estimated.
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Property Value Source
Molecular Weight 169.09 g/mol PubChem[1]
CAS Number 65786-09-6 LookChem|[2]
Density 1.0120 g/cm3 (estimate) LookChem[2]
Boiling Point 198.96 °C (estimate) LookChem[2]
Melting Point 23.5 °C (estimate) LookChem|[2]
Refractive Index 1.4440 LookChem[2]
LogP (Octanol-Water Partition

Coefficient) 3.76050 LookChem[2]
Hydrogen Bond Donor Count 0 LookChem|[2]
Hydrogen Bond Acceptor

Count 0 LookChem|[2]
Rotatable Bond Count 4 LookChem|[2]
Exact Mass 168.0472558 u LookChem|[2]
Complexity 69.3 LookChem[2]

Synthesis of 2,2-Dichloroheptane

A common method for the synthesis of gem-dichlorides, such as 2,2-dichloroheptane, is the
reaction of a ketone with phosphorus pentachloride (PCls).[3] In this case, 2-heptanone (n-
pentyl methyl ketone) serves as the starting material.[2] The carbonyl oxygen is replaced by
two chlorine atoms, yielding the desired product and phosphorus oxychloride (POCIs) as a
byproduct.[3]

Experimental Protocol: Synthesis from 2-Heptanone

This protocol is a generalized procedure based on the known reactivity of ketones with
phosphorus pentachloride.

Materials:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


http://www.sciencemadness.org/talk/viewthread.php?tid=63363
https://patents.google.com/patent/US3715407A/en
https://patents.google.com/patent/US3715407A/en
https://patents.google.com/patent/US3715407A/en
https://patents.google.com/patent/US3715407A/en
https://patents.google.com/patent/US3715407A/en
https://patents.google.com/patent/US3715407A/en
https://patents.google.com/patent/US3715407A/en
https://patents.google.com/patent/US3715407A/en
https://patents.google.com/patent/US3715407A/en
https://patents.google.com/patent/US3715407A/en
https://patents.google.com/patent/US3715407A/en
https://www.benchchem.com/product/b14481631?utm_src=pdf-body
https://www.benchchem.com/product/b14481631?utm_src=pdf-body
https://www.quora.com/What-is-the-reaction-of-ketone-with-PCl5
https://patents.google.com/patent/US3715407A/en
https://www.quora.com/What-is-the-reaction-of-ketone-with-PCl5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14481631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o 2-Heptanone (n-pentyl methyl ketone)

e Phosphorus pentachloride (PCls)

e Anhydrous benzene (or other inert solvent)
e Ice bath

e Stirring apparatus

o Reaction flask with a reflux condenser and a gas outlet to a trap
e Separatory funnel

e Sodium bicarbonate solution (saturated)

e Anhydrous magnesium sulfate
 Distillation apparatus

Procedure:

e Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer, a reflux
condenser, and an addition funnel. The apparatus should be dried to prevent the hydrolysis
of PCls. A gas trap is necessary to handle the hydrogen chloride gas that may evolve.

o Reactant Addition: Charge the flask with 2-heptanone and an inert solvent such as
anhydrous benzene. Cool the flask in an ice bath. Slowly add phosphorus pentachloride to
the stirred solution of 2-heptanone. The addition should be controlled to manage the
exothermic reaction.

» Reaction: After the addition is complete, allow the mixture to warm to room temperature and
then gently reflux until the reaction is complete. The reaction progress can be monitored by
techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

o Work-up: Cool the reaction mixture and carefully pour it over crushed ice to decompose the
excess PCls and the resulting POCIs. Separate the organic layer using a separatory funnel.
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o Neutralization: Wash the organic layer sequentially with cold water, a saturated solution of
sodium bicarbonate to neutralize any remaining acid, and finally with brine.

» Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the solvent by rotary evaporation.

 Purification: The crude 2,2-dichloroheptane can be purified by fractional distillation under
reduced pressure.

Experimental Workflow
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Synthesis of 2,2-Dichloroheptane
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Workflow for the synthesis of 2,2-dichloroheptane.
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Methodologies for Physical Property Determination

For a comprehensive understanding, experimental determination of the physical properties of
2,2-dichloroheptane would be necessary. The following are general protocols for key
properties:

» Boiling Point: The boiling point can be determined using a standard distillation apparatus at
atmospheric pressure or under reduced pressure. The temperature at which the liquid and
vapor phases are in equilibrium is recorded.

e Melting Point: For compounds that are solid at or near room temperature, the melting point
can be determined using a capillary melting point apparatus. The temperature range over
which the solid melts is recorded.

o Density: The density can be measured using a pycnometer or a digital density meter. The
mass of a known volume of the substance is determined at a specific temperature.

o Refractive Index: The refractive index, a measure of how light propagates through the
substance, can be determined using a refractometer, typically at the sodium D-line (589 nm)
and at a controlled temperature.

« Solubility: The solubility in various solvents (e.g., water, ethanol, acetone) can be determined
by adding a known amount of 2,2-dichloroheptane to a known volume of the solvent until
saturation is reached. The concentration of the saturated solution is then measured. For
sparingly soluble substances, techniques like the generator column method can be
employed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [2,2-dichloroheptane physical properties]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b14481631#2-2-
dichloroheptane-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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